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Compound of Interest

Compound Name: ASP-4000

Cat. No.: B1665299

For researchers, scientists, and drug development professionals, the proper disposal of
chemical reagents is a critical component of laboratory safety and environmental responsibility.
This guide provides essential information and step-by-step procedures for the safe disposal of
ASP-4000, a potent and selective dipeptidyl peptidase 4 (DPP-4) inhibitor.

ASP-4000, also known as ASP-4000 HCI, is a hydrochloride salt with the chemical name
(2S)-1-{[(1R,3S,4S,6R)-6-hydroxy-2-azabicyclo[2.2.1]hept-3-yl]carbonyl}-2-
pyrrolidinecarbonitrile hydrochloride.[1][2] Due to its biological activity and chemical properties,
it requires careful handling and disposal.

Chemical and Physical Properties

A summary of the key quantitative data for ASP-4000 HCl is presented below. This information
is crucial for assessing potential hazards and determining the appropriate disposal methods.
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Property Value

Molecular Formula C12H18CIN302
Molecular Weight 271.74 g/mol [3]

CAS Number 851389-35-0[3]
Appearance Solid (powder)

Storage (Powder) -20°C for up to 3 years|3]
Storage (in Solvent) -80°C for up to 1 year[3]

Experimental Protocols: Disposal Procedures

The following protocols provide a step-by-step guide for the safe disposal of ASP-4000 and
associated waste. These are general guidelines and must be supplemented by a thorough
review of your institution's specific waste disposal policies and consultation with your
Environmental Health & Safety (EHS) department.

Personal Protective Equipment (PPE)

Before handling ASP-4000 for any purpose, including disposal, it is mandatory to wear the
following personal protective equipment:

o Eye Protection: Chemical safety goggles or a face shield.
e Hand Protection: Chemical-resistant gloves (e.g., nitrile).
e Body Protection: A laboratory coat.

o Respiratory Protection: Use a certified chemical fume hood to avoid inhalation of dust or
aerosols.

Spill Management

In the event of a spill, immediate and appropriate action is necessary to mitigate risks.
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o Evacuate and Secure the Area: Alert others in the vicinity and restrict access to the spill

area.

o Assess the Spill: Determine the extent of the spill. For large spills, or if you are not trained to
handle them, contact your institution's EHS department immediately.

o Small Spills (Solid):

o Gently cover the spill with an absorbent material, such as vermiculite or sand, to avoid
generating dust.

o Carefully sweep the absorbed material into a designated hazardous waste container.
o Decontaminate the area with a suitable laboratory detergent and water.

o Small Spills (Liquid/Solution):
o Contain the spill using absorbent pads or other appropriate materials.

o Absorb the liquid and place the contaminated materials into a sealed, labeled hazardous
waste container.

o Decontaminate the spill area.

Disposal of Unused ASP-4000 and Contaminated
Materials

All waste containing ASP-4000, including unused product, contaminated labware (e.g., vials,
pipette tips, gloves), and spill cleanup materials, must be treated as hazardous chemical waste.

o Waste Segregation:

o Solid Waste: Collect unused solid ASP-4000 and contaminated disposable labware in a
clearly labeled, sealed, and puncture-resistant container designated for solid chemical
waste.

o Liquid Waste: Collect solutions containing ASP-4000 in a separate, labeled, and leak-
proof container for liquid chemical waste. Do not mix with other incompatible waste
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streams.

o Container Labeling: All waste containers must be clearly labeled with "Hazardous Waste,"

the full chemical name ("ASP-4000 Hydrochloride"), and the primary hazards (e.qg., "Irritant,
"Biologically Active").

» Storage of Waste: Store waste containers in a designated satellite accumulation area that is
secure and away from incompatible materials.

» Arrange for Pickup: Contact your institution's EHS department to schedule a pickup for the
hazardous waste. Do not dispose of ASP-4000 down the drain or in the regular trash.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of ASP-4000.
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Caption: Workflow for the safe disposal of ASP-4000.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Proper Disposal of ASP-4000: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1665299#asp-4000-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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